Cas no 56594-79-7 (1,2-Benzenediamine, N-(4-nitrophenyl)-)

• Product Name: 1,2-Benzenediamine, N-(4-nitrophenyl)-
• CAS No: 56594-79-7
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 348431
• PubChem ID: 13095074
• Update Time: 2025-04-19

1,2-Benzenediamine, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N-(4-nitrophenyl)-
• 2-N-(4-nitrophenyl)benzene-1,2-diamine
• N~1~-(4-Nitrophenyl)benzene-1,2-diamine
• DTXSID10518005
• N-(2-aminophenyl)-4-nitroaniline
• 56594-79-7
• SCHEMBL8765310

• Inchi： 1S/C12H11N3O2/c13-11-3-1-2-4-12(11)14-9-5-7-10(8-6-9)15(16)17/h1-8,14H,13H2
• InChI Key： NDBLDRIYPHQABH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NC1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19